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Compound of Interest

Compound Name: 3,3-Diethoxy-1-propyne

Cat. No.: B167727

Technical Guide: Physicochemical Properties of
3,3-Diethoxy-1-propyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Diethoxy-1-propyne, also known by its synonym propargylaldehyde diethyl acetal, is a
versatile bifunctional three-carbon building block in organic synthesis.[1] Its utility in the
formation of complex molecular architectures, such as conjugated diynes and enynes, makes it
a compound of significant interest for the pharmaceutical and agrochemical industries.[1][2]
This technical guide provides an in-depth overview of its key physical properties, namely its
boiling point and density, supported by available data and general experimental methodologies.

Core Physical Properties

The physical characteristics of 3,3-Diethoxy-1-propyne are crucial for its handling, storage,
and application in synthetic chemistry. The compound is typically a clear, colorless to pale
yellow liquid.[1][2]

Data Presentation

A summary of the key physical properties for 3,3-Diethoxy-1-propyne is presented in the table
below for ease of reference and comparison.
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Property Value Conditions

. . at standard atmospheric
Boiling Point 138-139.5 °C
pressure

Density 0.894 g/mL at 25 °C

Note: The presented data is consistent across multiple chemical suppliers and databases.[2][3]

[4]

Experimental Protocols

While specific experimental documentation for the determination of these properties for 3,3-
Diethoxy-1-propyne is not detailed in the readily available literature, standard methodologies
for determining the boiling point and density of a liquid organic compound are well-established.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For a compound like 3,3-Diethoxy-
1-propyne, the boiling point is typically determined using one of the following methods:

o Simple Distillation: A sample of the compound is heated in a distillation apparatus at
atmospheric pressure. The temperature at which the liquid boils and its vapor condenses is
recorded as the boiling point. The purity of the compound, often assessed by Gas
Chromatography (GC), is crucial for an accurate determination.[2]

e Micro-Boiling Point Determination: For smaller sample sizes, a Thiele tube or a similar
apparatus can be used. A small amount of the liquid is placed in a capillary tube, which is
then heated in a controlled manner. The temperature at which a continuous stream of
bubbles emerges from the capillary is recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. The density of a liquid is commonly
determined using the following techniques:
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» Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is
weighed empty, then filled with the liquid, and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer. The temperature of the
sample is critical and is typically controlled using a water bath.

o Hydrometer: A hydrometer is an instrument used to measure the specific gravity (or relative
density) of liquids. The liquid is placed in a tall cylinder, and the hydrometer is gently lowered
into the liquid until it floats freely. The density is read directly from the scale on the
hydrometer stem at the point where the surface of the liquid touches the stem.

Visualization of Synthetic Utility

The following diagram illustrates a generalized workflow for the synthesis and subsequent
application of 3,3-Diethoxy-1-propyne in the preparation of more complex chemical entities.

Workflow: Synthesis and Application of 3,3-Diethoxy-1-propyne
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Caption: Synthetic workflow of 3,3-Diethoxy-1-propyne and its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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